Cas no 3406-76-6 ((4-Bromo-phenylsulfanyl)-acetic acid)
3406-76-6 structure
Product Name:(4-Bromo-phenylsulfanyl)-acetic acid
CAS No:3406-76-6
MF:C8H7BrO2S
MW:247.108980417252
MDL:MFCD00980675
CID:309867
PubChem ID:55676
Update Time:2025-04-19
(4-Bromo-phenylsulfanyl)-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[(4-bromophenyl)thio]-
- (4-BROMO-PHENYLSULFANYL)-ACETIC ACID
- 2-(4-bromophenyl)sulfanylacetic acid
- (4-Brom-phenylmercapto)-essigsaeure
- 4-Bromo-phenylthioacetic acid
- Carboxymethyl-(4-brom-phenyl)-sulfid
- p-BrC6H4SCH2COOH
- S-(4-bromophenyl)-mercaptoacetic acid
- Enamine_005899
- Cambridge id 5490645
- NSC67460
- AKOS000296828
- CHEMBL177067
- AB00086946-01
- ZREFBQZGAVWLKX-UHFFFAOYSA-N
- MFCD00980675
- NCGC00337606-01
- NSC-67460
- 1-benzyl-1,2,3,4-tetrahydro-quinoxalinedihydrochloride
- AT20944
- Acetic acid, [(4-bromophenyl)thio]-
- J-019442
- 2-((4-Bromophenyl)thio)acetic acid
- Z55903477
- DTXSID90275609
- FS-5091
- CS-0210247
- NCIOpen2_003211
- SCHEMBL632287
- IDI1_008134
- 2-((4-Bromophenyl)thio)aceticacid
- EN300-06247
- AB00086946-04
- 2-[(4-bromophenyl)sulfanyl]acetic acid
- 3406-76-6
- NSC 67460
- HMS1410M03
- (4-bromo-phenylsulfanyl)-acetic acid, AldrichCPR
- (4-bromophenylthio)acetic acid
- acetic acid, 2-(4-bromophenyl)thio-
- (4-Bromo-phenylsulfanyl)-acetic acid
-
- MDL: MFCD00980675
- Inchi: 1S/C8H7BrO2S/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
- InChI Key: ZREFBQZGAVWLKX-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)SCC(=O)O
Computed Properties
- Exact Mass: 245.93500
- Monoisotopic Mass: 245.935013
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 62.6
Experimental Properties
- Boiling Point: 366.1°C at 760 mmHg
- Flash Point: 175.2°C
- PSA: 62.60000
- LogP: 2.62580
(4-Bromo-phenylsulfanyl)-acetic acid Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(4-Bromo-phenylsulfanyl)-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 033382-250mg |
4-Bromo-phenylthioacetic acid |
3406-76-6 | 98% | 250mg |
£28.00 | 2022-03-01 | |
| Fluorochem | 033382-1g |
4-Bromo-phenylthioacetic acid |
3406-76-6 | 98% | 1g |
£56.00 | 2022-03-01 | |
| Fluorochem | 033382-5g |
4-Bromo-phenylthioacetic acid |
3406-76-6 | 98% | 5g |
£197.00 | 2022-03-01 | |
| Fluorochem | 033382-25g |
4-Bromo-phenylthioacetic acid |
3406-76-6 | 98% | 25g |
£797.00 | 2022-03-01 | |
| Chemenu | CM361225-250mg |
(4-Bromo-phenylsulfanyl)-acetic acid |
3406-76-6 | 95%+ | 250mg |
$86 | 2022-06-11 | |
| eNovation Chemicals LLC | K87691-25g |
(4-BROMO-PHENYLSULFANYL)-ACETICACID |
3406-76-6 | 95% | 25g |
$980 | 2024-05-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280917-50mg |
(4-Bromo-phenylsulfanyl)-acetic acid |
3406-76-6 | 98% | 50mg |
¥473.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280917-100mg |
(4-Bromo-phenylsulfanyl)-acetic acid |
3406-76-6 | 98% | 100mg |
¥561.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280917-250mg |
(4-Bromo-phenylsulfanyl)-acetic acid |
3406-76-6 | 98% | 250mg |
¥621.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1280917-500mg |
(4-Bromo-phenylsulfanyl)-acetic acid |
3406-76-6 | 98% | 500mg |
¥1076.00 | 2024-05-18 |
(4-Bromo-phenylsulfanyl)-acetic acid Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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